Cas no 55164-64-2 ( )

• Product Name: &nbsp
• CAS No: 55164-64-2
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 943455
• PubChem ID: 433617
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC334071
• DTXSID50330920
• NSC-334071
• 55164-64-2
•  

• Inchi： 1S/C15H18O4/c1-6(2)9-7-3-4-8(9)11-10(7)12(17)14-15(5-16,19-14)13(11)18/h3-4,7-8,10-11,13-14,16,18H,5H2,1-2H3
• InChI Key： SVEVPTBGMKHMHY-UHFFFAOYSA-N
• SMILES： O1C2C(C3C4C=CC(C4=C(C)C)C3C(C12CO)O)=O

Computed Properties

• Exact Mass: 262.12050905g/mol
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų